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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
preparation of thiosulfate-based photographic fixing baths. The information is intended for
scientific applications where photographic or autoradiographic imaging is utilized.

Introduction

In silver halide-based imaging, the fixing process is a critical step that removes unexposed
silver halide crystals from the emulsion, rendering the image permanent and insensitive to
further light exposure.[1][2] The primary active chemical in most photographic fixers is
thiosulfate, which forms a soluble complex with silver ions, allowing them to be washed out of
the emulsion.[3][4] The two most common thiosulfate salts used are sodium thiosulfate and
ammonium thiosulfate.[1][5] Sodium thiosulfate, historically known as "hypo," is the basis for
traditional, slower-acting fixers, while ammonium thiosulfate is the active component in "rapid"
fixers.[6][7][8]

Chemical Components and Their Functions

A photographic fixing bath is a multi-component solution. Understanding the role of each
chemical is crucial for preparing a stable and effective fixer.
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Component Chemical Example(s) Function
Sodium Thiosulfate (Na2S203),  Reacts with unexposed silver
Fixing Agent Ammonium Thiosulfate halides to form soluble silver-

((NH4)2S2053)

thiosulfate complexes.[1][3][4]

Acidifier/Stop Bath Neutralizer

Acetic Acid, Sodium
Metabisulfite, Citric Acid

Neutralizes any alkaline
developer carried over on the
film or paper, stopping the
development process and
maintaining the acidic pH
required for some fixers.[1][9]
[10]

Preservative

Sodium Sulfite (Na2S03)

Prevents the decomposition of
the thiosulfate fixing agent in
acidic solutions, which would
otherwise lead to the
precipitation of sulfur. It also
acts as a silver halide solvent.
[91[11]

Hardener

Potassium Alum
(KAI(SO4)2-:12H20)

Hardens the gelatin emulsion
of the film or paper to protect it
from physical damage during
subsequent washing and
handling. Most modern
emulsions do not require a
hardener.[6][9]

Buffer

Boric Acid

Helps to maintain a stable pH
in the fixing bath.[9]

Accelerator

Ammonium Chloride (NH4Cl)

When added to a sodium
thiosulfate-based fixer, it forms
ammonium thiosulfate in
solution, increasing the speed
of fixation.[12][13][14]
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Quantitative Formulations

The following tables provide formulations for standard and rapid fixing baths. Proportions are
typically given in grams per liter (g/L) of final solution.

Table 1: Standard Sodium Thiosulfate-Based Fixing
Baths

Sodium

. Sodium ] Boric .
Thiosulf . Acetic . Potassi
Sulfite ] Acid Water to
Formula ate Acid um Notes
(anhydr (crystal make
(pentah (28%) Alum
ous) s)
ydrated)
Uses 22¢g
of Citric
Kodak F- )
Acid as
24 (Low 240 ¢ 10g - - - 1L
the
Odor) -
acidifier.
[10]
) Limited
Plain .
H 240 1L capacity
0 - - - -
.yp J and shelf
Fixer
life.[11]
A
Acid -
. traditiona
Hardenin |
g Fixer 300g 15¢ 47 mL 759 159 1L )
hardenin
(Kodak )
F-5 type) g fixer.
- e
yp [13]

Table 2: Rapid Ammonium Thiosulfate-Based and
Accelerated Fixing Baths
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Ammoni

um Sodium . .
. . Ammoni Sodium .
Thiosulf Thiosulf ] Sodium
um Sulfite . Water to
Formula ate ate . Metabis Notes
Chlorid (anhydr . make
(60% (pentah ulfite
. e ous)
solution ydrated)

)

A cost-
effective

rapid
DIY P

Rapid - 200 g 40g 10 g 229 1L

Fixer

fixer with
good
fixing
speed.
[12]

Also
contains
Acetic
Acid
(47ml),
Boric
Kodak F- Acid
! Ty_pe - 300 g 50 g 159 - 1L (7:59).
Rapid and
Fixer Potassiu
m Alum
(15g) for
a
hardenin
g effect.
[13]

Alkaline 800 mL - - 60 g - 1L Also
Fixer contains
(TF-3 5g of
Type) Sodium
Metabora
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Experimental Protocols

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, when handling photographic chemicals. Prepare
solutions in a well-ventilated area or under a fume hood.

Protocol 4.1: Preparation of a Standard Sodium
Thiosulfate Fixing Bath (Non-Hardening)

This protocol is based on the Kodak F-24 formulation, known for its low odor.

Materials:

Sodium Thiosulfate (pentahydrated)
e Sodium Sulfite (anhydrous)

 Citric Acid

« Distilled or deionized water

e Graduated cylinders

» Beakers

e Stirring rod or magnetic stirrer

Storage bottle (amber glass or opaque plastic recommended)
Procedure:

e Measure 500 mL of warm water (approximately 52°C / 125°F) into a beaker.[10][15]
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o While stirring, slowly add 240 g of sodium thiosulfate to the warm water. Continue stirring
until it is completely dissolved. The dissolution of sodium thiosulfate is endothermic and will
cool the solution.[10]

e Add 10 g of sodium sulfite to the solution and stir until dissolved.[10]
e Add 22 g of citric acid and stir until the solution is clear.[10]

e Add cold water to bring the final volume to 1 liter.

Transfer the solution to a clearly labeled storage bottle.

Protocol 4.2: Preparation of a Rapid Fixing Bath using
Sodium Thiosulfate and Ammonium Chloride

This protocol creates a rapid fixer without directly using ammonium thiosulfate solution.

Materials:

Sodium Thiosulfate (pentahydrated)
e Ammonium Chloride

e Sodium Sulfite (anhydrous)

e Sodium Metabisulfite

« Distilled or deionized water

o Graduated cylinders

» Beakers

¢ Stirring rod or magnetic stirrer

Storage bottle

Procedure:
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e Measure 750 mL of water at room temperature into a beaker.

e While stirring, slowly add 200 g of sodium thiosulfate (pentahydrated) and stir until fully
dissolved.[12]

e Add 40 g of ammonium chloride and continue stirring until it is dissolved.[12]
¢ Add 10 g of sodium sulfite (anhydrous) and stir until dissolved.[12]

¢ Add 2.2 g of sodium metabisulfite and stir until the solution is clear.[12]

e Add cold water to bring the final volume to 1 liter.

» Transfer the solution to a clearly labeled storage bottle.

Diagrams

Chemical Reactions in Thiosulfate Fixing

The following diagram illustrates the fundamental chemical reactions that occur during the
fixing process, where insoluble silver halides (AgX) are converted into soluble silver-
thiosulfate complexes.

Insoluble Silver Halide (AgX) Thiosulfate lons (S20327)
in Emulsion in Fixer Bath

Soluble Argentotrithiosulfate Complex Soluble Argentodithiosulfate Complex

[Ag(S203)3]°~ [Ag(S203)2]* Wash Water

Complexes Washed Out
of Emulsion

Click to download full resolution via product page

Caption: Chemical pathway of silver halide removal during photographic fixing.
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Experimental Workflow for Fixing Bath Preparation

This diagram outlines the general workflow for the preparation of a thiosulfate-based
photographic fixing bath.
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Start: Gather Chemicals & PPE

1. Measure appropriate volume
of warm water

2. Slowly dissolve Thiosulfate salt
(Sodium or Ammonium based)

3. Add and dissolve Preservative
(e.g., Sodium Sulfite)

l

4. Add and dissolve Acidifier/Buffer
(e.g., Acetic Acid, Metabisulfite)

5. (Optional) Add and dissolve Hardener
(e.g., Potassium Alum)

6. Top up to final volume
with cold water

7. Transfer to labeled
storage bottle

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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